Cas no 522600-26-6 (5-(4-Chlorophenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carbonyl chloride)

• Product Name: 5-(4-Chlorophenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carbonyl chloride
• CAS No: 522600-26-6
• MF: C₁₄H₆Cl₂F₃N₃O
• MW: 360.118151187897
• MDL: MFCD03421549
• CID: 2857476
• PubChem ID: 7015924
• Update Time: 2025-11-02

5-(4-Chlorophenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-(4-Chloro-phenyl)-7-trifluoromethyl-pyrazolo[1,5 -a]pyrimidine-2-carbonyl chloride
• C14H6Cl2F3N3O
• 5-(4-chlorophenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carbonyl chloride
• BBL039679
• AKOS000308476
• EN300-228565
• 5-(4-chloro-phenyl)-7-trifluoromethyl-pyrazolo[1,5-a]pyrimidine-2-carbonyl chloride
• CS-0268190
• STK349114
• 5-(4-chlorophenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carbonylchloride
• SCHEMBL1718621
• 522600-26-6
• 5-(4-Chlorophenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carbonyl chloride

• MDL： MFCD03421549
• Inchi： 1S/C14H6Cl2F3N3O/c15-8-3-1-7(2-4-8)9-5-11(14(17,18)19)22-12(20-9)6-10(21-22)13(16)23/h1-6H
• InChI Key： OCQXDBNQKQYZFT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C=C(C(F)(F)F)N2C(=CC(C(=O)Cl)=N2)N=1

Computed Properties

• Exact Mass: 358.9840017Da
• Monoisotopic Mass: 358.9840017Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 47.3Ų

Additional information on 5-(4-Chlorophenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carbonyl chloride

5-(4-Chlorophenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carbonyl chloride (CAS 522600-26-6): A Comprehensive Technical Profile

In the realm of heterocyclic compounds, 5-(4-Chlorophenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carbonyl chloride (CAS 522600-26-6) stands out as a structurally unique and scientifically significant molecule. This pyrazolo[1,5-a]pyrimidine derivative has garnered attention in pharmaceutical research and material science due to its distinctive chemical architecture featuring both chlorophenyl and trifluoromethyl functional groups.

The compound's molecular formula C₁₄H₆Cl₂F₃N₃O reveals its complex nature, with a molecular weight of 360.11 g/mol. Its carbonyl chloride moiety makes it particularly reactive, serving as a crucial intermediate in various synthetic pathways. Researchers frequently inquire about "pyrazolo[1,5-a]pyrimidine synthesis" and "trifluoromethyl-containing building blocks," reflecting the growing interest in such specialized compounds.

Recent studies highlight the importance of 5-(4-Chlorophenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carbonyl chloride in developing novel kinase inhibitors, addressing one of the most searched topics in medicinal chemistry: "small molecule drug discovery 2024." The compound's structural features allow for targeted modifications, making it valuable for creating potential therapeutic agents against various diseases.

The trifluoromethyl group in this molecule enhances its metabolic stability and membrane permeability—key considerations in modern drug design. Pharmaceutical scientists often search for "CF3 in drug-like molecules" and "improving drug bioavailability," areas where this compound shows significant promise. Its chlorophenyl component contributes to π-π stacking interactions, crucial for protein-ligand binding.

From a synthetic chemistry perspective, CAS 522600-26-6 serves as a versatile intermediate. Laboratory searches frequently include terms like "pyrimidine coupling reactions" and "chlorocarbonyl derivatives," reflecting its utility in constructing complex molecular architectures. The compound's reactivity profile enables diverse transformations while maintaining the integrity of its core pyrazolo[1,5-a]pyrimidine scaffold.

Material scientists have explored applications of related pyrazolo[1,5-a]pyrimidine derivatives in organic electronics, responding to growing interest in "organic semiconductor materials." While specific studies on 5-(4-Chlorophenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carbonyl chloride in this field are ongoing, its structural features suggest potential for developing novel electronic materials with tailored properties.

The compound's purity and characterization are critical for research applications. Analytical chemists frequently search for "HPLC methods for heterocycles" and "NMR characterization of fluorinated compounds," emphasizing the need for precise quality control when working with such specialized molecules. Proper handling requires standard laboratory precautions, though it doesn't fall under restricted substance categories.

Market trends indicate growing demand for trifluoromethylated building blocks, with CAS 522600-26-6 representing an important member of this class. Industry searches for "fluorine in agrochemicals" and "specialty chemicals market growth" reflect expanding applications beyond pharmaceuticals. The compound's unique combination of chlorophenyl and trifluoromethyl groups makes it particularly valuable for structure-activity relationship studies.

Environmental and stability considerations are increasingly important in chemical research. While 5-(4-Chlorophenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carbonyl chloride requires standard chemical handling procedures, its molecular design aligns with modern "green chemistry principles" by enabling more efficient synthetic routes compared to traditional methodologies.

Future research directions for CAS 522600-26-6 may explore its potential in "targeted protein degradation" (a hot topic in drug discovery) and "covalent inhibitor design." The reactive carbonyl chloride group offers opportunities for developing novel therapeutic modalities, responding to frequent searches about "next-generation drug modalities."

For researchers working with pyrazolo[1,5-a]pyrimidine derivatives, proper storage conditions (typically cool, dry environments under inert atmosphere) ensure compound stability. Analytical data including HPLC purity, mass spectrometry confirmation, and comprehensive NMR characterization are essential for reproducible research—topics frequently searched by synthetic chemists.

The scientific community continues to investigate novel applications for 5-(4-Chlorophenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carbonyl chloride, particularly in light of emerging trends in "fragment-based drug discovery" and "three-dimensional molecular architectures." Its structural complexity and functional group diversity position it as a valuable tool for addressing current challenges in medicinal chemistry and materials science.